Cas no 103457-72-3 (Erbium Tris[bis(trimethylsilyl)amide])

Erbium Tris[bis(trimethylsilyl)amide], with the chemical formula Er[N(SiMe₃)₂]₃, is a highly reactive, homoleptic erbium(III) complex. It serves as a valuable precursor in organometallic chemistry and vapor-phase deposition processes, particularly for erbium-containing thin films and nanomaterials. The compound’s sterically hindered amide ligands enhance its volatility and thermal stability, making it suitable for applications in atomic layer deposition (ALD) and chemical vapor deposition (CVD). Its low melting point and solubility in nonpolar solvents further facilitate its use in solution-phase syntheses. This precursor is favored for its high purity and controlled reactivity, enabling precise erbium incorporation in advanced materials and electronic devices.

Erbium Tris[bis(trimethylsilyl)amide] structure

103457-72-3 structure

Product Name:Erbium Tris[bis(trimethylsilyl)amide]

CAS No:103457-72-3

MF:C₁₈H₅₄ErN₃Si₆

MW:648.413472652435

MDL:MFCD00271002

CID:91254

PubChem ID:6098739

Update Time:2025-09-28

Erbium Tris[bis(trimethylsilyl)amide] Chemical and Physical Properties

Names and Identifiers

- Erbium Tris[bis(trimethylsilyl)amide]
- Erbiumtrisbistrimethylsilylamide
- ERBIUM TRIS(HEXAMETHYLDISILAZIDE)
- TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM(III)
- Tris[N,N-bis(trimethylsilyl)amido]erbium
- bis(trimethylsilyl)azanide,erbium(3+)
- Tris[bis(trimethylsilyl)amido]erbium
- HEXAMETHYLDISILAZANE ERBIUM(III) SALT
- N,N-BIS(TRIMETHYLSILYLAMINE)ERBIUM(III)
- TRIS(N N-BIS(TRIMETHYLSILYL)AMIDE)ERBIU&
- TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]ERBIUM (III)
- TrisN,N-bis(trimethylsilyl)amideerbium(III),98+%
- Tris[N,N-bis(trimethylsilyl)amide]erbium(III),99%
- TrisN,N-bis(trimethylsilyl)amideüerbium(III), 98%
- Erbium(III) bis(trimethylsilyl)amide
- Erbium(III)bis(trimethylsilyl)amide
- AKOS025293992
- bis(trimethylsilyl)azanide;erbium(3+)
- 103457-72-3
- DTXSID80421991
- Erbium tris[trimethyl-N-(trimethylsilyl)silanaminide]
- MDL： MFCD00271002
- Inchi： 1S/3C6H18NSi2.Er/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
- InChI Key： ZVNGWTZZRANJAO-UHFFFAOYSA-N
- SMILES： [Er+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

Exact Mass: 646.22400
Monoisotopic Mass: 646.223634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 76.2
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 3Å²

Experimental Properties

Color/Form: Pink powder
Melting Point: 173 ºC
Boiling Point: 165 ºC (0.04 Torr)
Flash Point: 2 °C
PSA: 9.72000
LogP: 7.26750
Solubility: Insoluble in water
Sensitiveness: Air & Moisture Sensitive

Erbium Tris[bis(trimethylsilyl)amide] Security Information

Hazardous Material transportation number：UN3181
Hazard Category Code： 34-14/15-11
Safety Instruction： 8-45-36/37/39-26-16-7/8-43
Hazardous Material Identification：
HazardClass：4.1
PackingGroup：III
TSCA：No
Risk Phrases：R34
Packing Group：III
Safety Term：4.1
Packing Group：III
Hazard Level：4.1
Storage Condition：Flammable + water - freezer (-20 ° C) area

Erbium Tris[bis(trimethylsilyl)amide] Customs Data

HS CODE：29310099

Erbium Tris[bis(trimethylsilyl)amide] Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44421-1g	Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%	103457-72-3	98%	1g	￥3405.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	44421-5g	Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%	103457-72-3	98%	5g	￥23526.00	2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-WZ611-100mg	Tris[N,N-bis(trimethylsilyl)amide]erbium(III)	103457-72-3	98%	100mg	￥1068.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-WZ611-250mg	Tris[N,N-bis(trimethylsilyl)amide]erbium(III)	103457-72-3	98%	250mg	￥2352.0	2022-07-28
abcr	AB204489-1 g	Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%; .	103457-72-3	98%	1 g	€129.40	2023-07-20
abcr	AB204489-5 g	Tris[N,N-bis(trimethylsilyl)amide]erbium(III), 98%; .	103457-72-3	98%	5 g	€565.00	2023-07-20
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eNovation Chemicals LLC	Y1254139-100mg	ERBIUM TRIS[BIS(TRIMETHYLSILYL)AMIDE]	103457-72-3	98%	100mg	$310	2023-09-04
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